Cas no 1705075-37-1 (1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• CAS No: 1705075-37-1
• MF: C₁₇H₂₂N₄O₄
• MW: 346.380983829498
• CID: 5347173
• Update Time: 2025-10-30

1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione
• 1-[2-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C17H22N4O4/c22-14-5-6-15(23)21(14)10-16(24)20-7-1-2-11(9-20)8-13-18-17(19-25-13)12-3-4-12/h11-12H,1-10H2
• InChI Key： OLPAOBYPQRGQOE-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(CN3C(CCC3=O)=O)=O)CCC2)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• XLogP3: 0.2
• Topological Polar Surface Area: 96.6

Additional information on 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

Introduction to 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1705075-37-1, identified as 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its multifaceted functional groups and heterocyclic frameworks, has garnered significant attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the core of this compound's appeal lies its unique chemical composition. The presence of a pyrrolidine scaffold linked to an oxadiazole moiety through a piperidine intermediate introduces a rich array of possible interactions with biological targets. The 3-cyclopropyl substituent further enhances the molecule's complexity, influencing both its electronic properties and spatial conformation. Such structural features are often exploited in drug design to modulate binding affinity and selectivity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their demonstrated efficacy in modulating various biological processes. The oxadiazole ring, in particular, has emerged as a privileged scaffold in medicinal chemistry, exhibiting broad-spectrum activity against pathogens and inflammatory conditions. The incorporation of this motif into the aforementioned compound not only underscores its potential but also aligns it with the growing body of literature highlighting oxadiazole-based therapeutics.

The pyrrolidine component of the molecule adds another layer of intrigue. Pyrrolidine derivatives are well-known for their role in central nervous system (CNS) disorders, where they often serve as key pharmacophores in antipsychotics and anticonvulsants. By combining this with the piperidine ring—a structure frequently found in successful drugs like atypical antipsychotics—the compound may exhibit synergistic effects that could enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical metabolic pathways. For instance, the 2-oxoethyl side chain could facilitate binding to active sites or allosteric pockets on target proteins. This flexibility allows for fine-tuning of interactions, which is essential for achieving high efficacy while minimizing off-target effects—a cornerstone of modern drug development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can explore how variations in the structure of 1-(2-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione influence its interactions with biological systems. These insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The therapeutic potential of this compound is further underscored by its structural similarity to known bioactive molecules. By comparing it to established drugs with proven efficacy, researchers can infer possible mechanisms of action and identify potential indications. For example, if analogs featuring similar scaffolds have shown activity against certain diseases or disorders, this compound may exhibit comparable effects—a hypothesis that warrants further investigation.

In addition to its pharmacological promise, the synthesis of 1-(2-{3-[ (3-cyclopropyl -1 , 2 , 4 - oxadiazol -5 - yl ) methyl ] piperidin -1 - yl } - 2 - oxoethyl ) pyrrolidine - 2 , 5 - dione presents an opportunity for innovation in synthetic methodologies. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader field by introducing novel reactions or strategies that can be applied to other complex molecules.

The role of heterocyclic compounds in addressing unmet medical needs cannot be overstated. As drug resistance emerges as a significant global health challenge, there is an urgent need for novel therapeutic agents with unique mechanisms of action. The multifaceted nature of 1-(2-{3-[ (3-cyclopropyl -1 , 2 , 4 - oxadiazol -5 - yl ) methyl ] piperidin -1 - yl } - 2 - oxoethyl ) pyrrolidine - 2 , 5 - dione positions it as a promising candidate for future drug discovery efforts.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or selectivity while maintaining favorable pharmacokinetic properties. Additionally, investigating its potential role in preclinical models could provide concrete evidence of its therapeutic value before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full potential of this molecule.

In conclusion,1-(2-{3-[ (3-cyclopropyl -1 , 2 , 4 - oxadiazol -5 - yl ) methyl ] piperidin -1 - yl } - 2 - oxoethyl ) pyrrolidine - 2 , 5 - dione represents a compelling subject of study in chemical biology and pharmaceutical research. Its intricate structure offers numerous opportunities for interaction with biological targets, making it a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve,CAS no1705075-37-1 may pave the way for innovative treatments addressing some of today's most pressing health challenges.